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Compound Name: LH-846

Cat. No.: B1675232

For Researchers, Scientists, and Drug Development Professionals

Introduction: LH-846 is a novel small molecule inhibitor identified as a potent and selective
modulator of the circadian rhythm. This document provides a technical summary of the
preliminary, preclinical data on the efficacy of LH-846, focusing on its mechanism of action and
its effects in in-vitro models. The information presented herein is intended for research
purposes only, as LH-846 is an experimental compound and not approved for human or
veterinary use.[1]

Core Quantitative Data

The primary efficacy of LH-846 has been characterized by its inhibitory activity against Casein
Kinase 1 delta (CK19) and its impact on the circadian period in a human cell line.

Parameter Value Cell Line/System Reference
CK195 IC50 290 nM In vitro kinase assay [2]
CK1e IC50 1.3 uM In vitro kinase assay [2]
CKla IC50 2.5uM In vitro kinase assay [2]
CK2 Activity No inhibition In vitro kinase assay [2]
Circadian Period Dose-dependent

) ) U20S cells [2][3]
Lengthening increase
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Mechanism of Action: Targeting the Circadian Clock

LH-846 exerts its biological effects by selectively inhibiting Casein Kinase 1 delta (CK1d), a key
enzyme in the regulation of the mammalian circadian clock.[2][3] The core mechanism involves
the following steps:

« Inhibition of CK14: LH-846 directly binds to and inhibits the enzymatic activity of CK14.[2]

o Stabilization of PER1 Protein: This inhibition prevents the CK1d-dependent phosphorylation
of the Period (PER1) protein.[2][3]

o Delayed Degradation: As phosphorylation marks PER1 for subsequent degradation, the
action of LH-846 leads to the stabilization and accumulation of PER1.[2][3]

o Period Lengthening: The increased stability of PER1, a core component of the
transcriptional-translational feedback loop that drives the circadian rhythm, results in a
lengthening of the circadian period.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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